Cas no 5691-21-4 (trans-2-aminocyclohexyl]methanol)

• Product Name: trans-2-aminocyclohexyl]methanol
• CAS No: 5691-21-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD09260357
• CID: 384244
• PubChem ID: 2724655
• Update Time: 2025-10-28

trans-2-aminocyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,2-amino-, (1R,2R)-rel-
• trans-(2-Aminocyclohexyl)methanol
• TRANS-(2-AMINO-CYCLOHEXYL)-METHANOL
• [(1R,2R)-2-Aminocyclohexyl]methanol
• cyclohexanemethanol, 2-amino-, (1R,2R)-
• trans-2-(Hydroxymethyl)-1-cyclohexanamine
• trans-2-(Hydroxymethyl)cyclohexylamine
• trans-2-Amino-1-(hydroxymethyl)cyclohexane
• trans-2-Aminocyclohexanemethanol
• (2-Aminocyclohexyl)methanol
• 2-aminocyclohexanemethanol
• 2-amino-cyclohexanemethanol
• GCWPGEWXYDEQAY-UHFFFAOYSA-N
• NE25785
• (2-aminocyclohexyl)methanol, Mixture of diastereomers
• trans-2-aminocyclohexyl]methanol
• [(trans)-2-aminocyclohexyl]methanol
• 5691-21-4
• EN300-81660
• Cyclohexanemethanol, 2-amino-, trans-
• Cyclohexanemethanol, 2-amino-, (1R,2R)- (9CI)
• A924355
• CYCLOHEXANEMETHANOL, 2-AMINO-, (1R,2R)-REL-
• trans-2-Aminomethylcyclohexanol
• SCHEMBL2028699
• ((1R,2R)-2-AMINO-CYCLOHEXYL)-METHANOL
• trans-2-hydroxymethyl-1-cyclohexylamine
• ((1R,2R)-2-aminocyclohexyl)methanol
• 5691-15-6
• EN300-1266441
• rac-[(1R,2R)-2-aminocyclohexyl]methanol
• AC1009
• [trans-2-aminocyclohexyl]methanol
• 6,9-Diamino-2-ethoxyacridinelactatemonohydrate
• MFCD09260357
• 178737-10-5
• (2-Aminocyclohexyl)methanol , (E)-
• AKOS006280743
• (trans-2-aminocyclohexyl)methanol
• DB-110597

• MDL： MFCD09260357
• Inchi： 1S/C7H15NO/c8-7-4-2-1-3-6(7)5-9/h6-7,9H,1-5,8H2/t6-,7+/m0/s1
• InChI Key： GCWPGEWXYDEQAY-NKWVEPMBSA-N
• SMILES： OC[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 0.974
• Boiling Point: 219 ºC
• Flash Point: 86 ºC
• PSA: 46.25000
• LogP: 1.19650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on trans-2-aminocyclohexyl]methanol

Comprehensive Overview of trans-2-aminocyclohexyl]methanol (CAS No. 5691-21-4): Properties, Applications, and Industry Insights

trans-2-aminocyclohexyl]methanol (CAS No. 5691-21-4) is a chiral cyclohexane derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxyl functional groups, serves as a versatile intermediate in organic synthesis. Its stereospecific configuration (trans- form) enhances its utility in asymmetric catalysis and drug development, aligning with the growing demand for enantioselective compounds in modern therapeutics.

The structural uniqueness of trans-2-aminocyclohexyl]methanol makes it a focal point for researchers exploring chiral building blocks and bioactive molecules. Recent studies highlight its role in synthesizing neurological agents and anti-inflammatory drugs, addressing trending health concerns such as neurodegenerative diseases and chronic pain management. Its compatibility with green chemistry principles—such as solvent-free reactions—also resonates with the industry's shift toward sustainable practices.

From a technical perspective, 5691-21-4 exhibits moderate solubility in polar solvents like water and ethanol, which facilitates its integration into aqueous-phase reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity, critical for regulatory compliance in pharmaceutical applications. Users frequently search for "synthesis methods for trans-2-aminocyclohexyl]methanol" or "CAS 5691-21-4 suppliers," reflecting its commercial and academic demand.

Innovative applications of this compound extend to material science, where it acts as a precursor for polymers with tailored thermal stability. Additionally, its derivatization potential—such as forming Schiff bases or amide linkages—makes it valuable for designing catalysts and chelating agents. These attributes are frequently discussed in forums on advanced organic synthesis and drug discovery, underscoring its interdisciplinary importance.

Quality control protocols for trans-2-aminocyclohexyl]methanol emphasize strict adherence to GMP standards, particularly for pharmaceutical-grade batches. Storage recommendations typically include protection from moisture and light to preserve its stability. As interest in custom synthesis and precise molecular design grows, this compound continues to attract attention from R&D teams aiming to address unmet medical and industrial needs.

In summary, CAS No. 5691-21-4 represents a critical asset in synthetic chemistry, bridging gaps between academic research and industrial innovation. Its alignment with sustainability goals and therapeutic advancements positions it as a compound of enduring relevance, answering pressing questions in both scientific literature and commercial inquiries.